Fluorine-18
Overview
Description
Fluorine-18 is a radioactive isotope of fluorine that is widely used in medical imaging, particularly in positron emission tomography (PET) scans. Fluorine-18 is produced by nuclear reactions and has a half-life of approximately 110 minutes. Due to its short half-life, fluorine-18 must be produced on-site and used immediately for medical imaging.
Scientific Research Applications
Inorganic Chemistry
Fluorine-18 (18F) has been primarily utilized in the synthesis of 18F-labelled organic compounds and radiopharmaceuticals. However, it's also emerging as a significant tool in inorganic chemistry. Its application in the development of inorganic fluorinating agents, mechanistic studies, and imaging tools represents a new frontier in research, highlighting the untapped potential of 18F in this field (Varlow et al., 2018).
Positron Emission Tomography (PET) Imaging
Fluorine-18 is extensively used in PET radiopharmaceuticals for both clinical and preclinical research. Its favorable physical and nuclear characteristics, including a 97% β(+) decay and a 109.8 min half-life, make it ideal for molecular imaging. The use of arenes and heteroarenes, which are metabolically robust, for 18F-incorporation, has been a significant focus in the field, expanding the applications of PET imaging in tracking diseases and supporting drug discovery programs (Preshlock et al., 2016).
Drug Discovery and Radioligands
In drug discovery, 18F plays a crucial role, especially in the development of radioligands for PET. Recent advances in 18F-fluorination of aryl boron reagents have led to more efficient and general approaches for labeling radioligands. This has significant implications for the synthesis of complex pharmaceutical molecules, aiding in the exploration of new drug targets (Taylor et al., 2017).
Bioengineering and Nanotechnology
The role of fluorinated molecules in bioengineering and nanotechnology is growing, with fluorine-18 playing a central part. Its incorporation into materials for imaging, therapeutics, and environmental applications demonstrates the diverse utility of fluorine-fluorine interactions. Specifically, 18F's low natural abundance offers advantages in imaging sensitivity and disease detection (Zhang et al., 2021).
Radiochemistry and Synthesis Strategies
Fluorine-18's diverse range of radiochemistry and synthesis strategies is pivotal for PET diagnosis. Techniques like nucleophilic and electrophilic fluorination, Cu-mediated mechanisms, and the use of prosthetic groups have been developed to achieve high radiochemical yields. This versatility allows for the exploration of cellular uptake and pharmacokinetics of 18F-labeled tracers, greatly benefiting cancer therapy and neurological condition diagnosis (Goud et al., 2019).
properties
CAS RN |
13981-56-1 |
---|---|
Product Name |
Fluorine-18 |
Molecular Formula |
FH |
Molecular Weight |
19.0089 g/mol |
IUPAC Name |
fluorane |
InChI |
InChI=1S/FH/h1H/i1-1 |
InChI Key |
KRHYYFGTRYWZRS-BJUDXGSMSA-N |
Isomeric SMILES |
[18FH] |
SMILES |
F |
Canonical SMILES |
F |
synonyms |
18F radioisotope F-18 radioisotope Fluorine-18 |
Origin of Product |
United States |
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Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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